Cas no 1779442-16-8 (2-amino-3-(5-fluoro-2-methoxy-4-methylphenyl)propanoic acid)

• Product Name: 2-amino-3-(5-fluoro-2-methoxy-4-methylphenyl)propanoic acid
• CAS No: 1779442-16-8
• MF: C₁₁H₁₄FNO₃
• MW: 227.23216676712
• CID: 6234353
• PubChem ID: 84691032
• Update Time: 2025-06-11

2-amino-3-(5-fluoro-2-methoxy-4-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(5-fluoro-2-methoxy-4-methylphenyl)propanoic acid
• EN300-1763561
• 1779442-16-8

• Inchi： 1S/C11H14FNO3/c1-6-3-10(16-2)7(4-8(6)12)5-9(13)11(14)15/h3-4,9H,5,13H2,1-2H3,(H,14,15)
• InChI Key： QYMKPJLFILIJMP-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC(=C(C=1)CC(C(=O)O)N)OC

Computed Properties

• Exact Mass: 227.09577147g/mol
• Monoisotopic Mass: 227.09577147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 72.6Ų

Additional information on 2-amino-3-(5-fluoro-2-methoxy-4-methylphenyl)propanoic acid

Introduction to 2-amino-3-(5-fluoro-2-methoxy-4-methylphenyl)propanoic acid (CAS No. 1779442-16-8)

2-amino-3-(5-fluoro-2-methoxy-4-methylphenyl)propanoic acid, identified by its CAS number 1779442-16-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of amino acids derivatives, characterized by the presence of both an amino group and a carboxylic acid group, along with a phenyl ring substituted with fluorine, methoxy, and methyl groups. Such structural features make it a promising candidate for further investigation in drug discovery and therapeutic applications.

The molecular structure of 2-amino-3-(5-fluoro-2-methoxy-4-methylphenyl)propanoic acid consists of a propyl chain attached to a phenyl ring, which is further modified by fluorine, methoxy, and methyl substituents. The fluorine atom at the 5-position of the phenyl ring is particularly noteworthy, as fluorine substitution often enhances metabolic stability and binding affinity in drug molecules. Additionally, the methoxy and methyl groups contribute to the compound's overall lipophilicity, which can influence its absorption, distribution, metabolism, and excretion (ADME) properties.

In recent years, there has been growing interest in developing novel compounds with structural motifs similar to 2-amino-3-(5-fluoro-2-methoxy-4-methylphenyl)propanoic acid due to their potential in modulating various biological pathways. For instance, research has suggested that such compounds may exhibit inhibitory effects on certain enzymes and receptors involved in inflammation, pain signaling, and neurodegenerative diseases. The presence of a fluorinated aromatic ring is particularly relevant in this context, as fluorinated aromatic compounds have been extensively studied for their ability to improve pharmacokinetic profiles.

One of the most compelling aspects of 2-amino-3-(5-fluoro-2-methoxy-4-methylphenyl)propanoic acid is its potential as a building block for more complex drug candidates. Pharmaceutical companies and academic research institutions have been exploring its utility in synthesizing derivatives with enhanced pharmacological properties. For example, modifications to the side chain or the phenyl ring could lead to compounds with improved selectivity or reduced toxicity. Such derivatives could be targeted at specific disease indications where current treatments are limited or inadequate.

The synthesis of 2-amino-3-(5-fluoro-2-methoxy-4-methylphenyl)propanoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include halogenation of the phenyl ring followed by nucleophilic substitution with an amine group. Protecting group strategies may also be employed to prevent unwanted side reactions during synthesis. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct large-scale studies on this compound.

In terms of biological activity, preliminary studies have indicated that 2-amino-3-(5-fluoro-2-methoxy-4-methylphenyl)propanoic acid may possess anti-inflammatory properties by modulating cytokine production and inhibiting key signaling pathways involved in inflammation. Additionally, its structural similarity to known bioactive molecules suggests potential applications in treating neurological disorders such as Alzheimer's disease or Parkinson's disease. The fluorine atom's ability to enhance binding interactions with biological targets makes this compound particularly interesting for drug development.

The pharmacokinetic profile of 2-amino-3-(5-fluoro-2-methoxy-4-methylphenyl)propanoic acid is another area of active investigation. Studies have shown that fluorinated aromatic compounds generally exhibit longer half-lives due to their improved metabolic stability. This characteristic could translate into more sustained therapeutic effects with less frequent dosing requirements. However, further research is needed to fully understand how fluorine substitution affects absorption, distribution, metabolism, and excretion in vivo.

From a commercial perspective, 1779442-16-8 (CAS No.) represents an important intermediate in the synthesis of more complex pharmaceuticals. Companies specializing in fine chemicals and custom synthesis services have recognized its potential value and have developed robust production capabilities to meet growing demand. As research continues to uncover new applications for this compound, its market significance is likely to increase further.

The regulatory landscape for compounds like 1779442-16-8 is also evolving in response to advancements in drug discovery technologies. Regulatory agencies are increasingly focused on ensuring that new chemical entities meet stringent safety and efficacy standards before entering clinical development. This has driven innovation in synthetic chemistry and analytical techniques used for characterizing such compounds.

In conclusion, 1779442-16-8 (CAS No.) serves as a valuable tool for researchers exploring novel therapeutic strategies across multiple disease areas including inflammation, neurological disorders,and other conditions where modulation of biological pathways is key . Its unique structural features make it an attractive candidate for further development into next-generation pharmaceuticals . As scientific understanding progresses ,the full potential of this compound will continue to be uncovered through rigorous research efforts both academic institutions pharmaceutical companies worldwide .